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Compound of Interest

Compound Name: 2-Amino-6-bromonicotinic acid

Cat. No.: B570901 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

protection. This guide provides essential logistical and safety information for the proper

disposal of 2-Amino-6-bromonicotinic acid, a compound often used in pharmaceutical

research. Adherence to these procedures is critical for minimizing risks and complying with

regulatory standards.

Hazard and Safety Summary
2-Amino-6-bromonicotinic acid and its isomers are classified as hazardous materials. The

primary risks associated with this compound include skin irritation, serious eye irritation, and

potential respiratory irritation.[1][2] The table below summarizes the key hazard information.

Hazard Category Classification
Precautionary Statement
Codes

Skin Corrosion/Irritation Category 2[1][2]
P264, P280, P302+P352,

P332+P313, P362+P364

Serious Eye Damage/Irritation Category 2/2A[1][2][3]
P280, P305+P351+P338,

P337+P313

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

System)[2][3]

P261, P271, P304+P340,

P312, P403+P233
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Experimental Protocol: Disposal of 2-Amino-6-
bromonicotinic Acid
The following protocol outlines the step-by-step procedure for the safe disposal of 2-Amino-6-
bromonicotinic acid. This procedure is based on standard guidelines for hazardous chemical

waste disposal.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, chemical-resistant

gloves, lab coat.

Chemical fume hood.

Designated hazardous waste container, properly labeled.

Container for rinsing solvent (e.g., water or an appropriate organic solvent).

Spill containment materials.

Procedure:

Preparation and Personal Protective Equipment (PPE): Before handling the chemical,

ensure you are wearing the appropriate PPE, including safety goggles, chemical-resistant

gloves, and a lab coat.[2] All handling of 2-Amino-6-bromonicotinic acid and its waste

should be conducted within a certified chemical fume hood to avoid inhalation of dust or

vapors.[2]

Waste Collection:

Carefully transfer any unwanted solid 2-Amino-6-bromonicotinic acid into a designated

and clearly labeled hazardous waste container.[4] Avoid generating dust during the

transfer.[4]

This container must be made of a material compatible with the chemical and must have a

secure, tight-fitting lid.
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Container Rinsing:

If the original container is to be disposed of, it must be thoroughly rinsed. The first rinseate

must be collected and treated as hazardous waste.[5]

For containers of highly toxic chemicals, the first three rinses must be collected as

hazardous waste.[5]

Collect the rinseate in a separate, labeled hazardous waste container.

Labeling:

Ensure the hazardous waste container is accurately and fully labeled with the words

"Hazardous Waste," the full chemical name ("2-Amino-6-bromonicotinic acid"), and any

other information required by your institution's Environmental Health and Safety (EHS)

department.

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[2]

The storage area should have secondary containment to prevent the spread of material in

case of a leak.

Disposal:

Arrange for the collection of the hazardous waste through your institution's EHS or a

licensed hazardous waste disposal contractor.[1][2]

Never dispose of 2-Amino-6-bromonicotinic acid down the drain or in the regular trash.

[5][6] Disposal must be carried out at an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][2]

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of 2-Amino-6-
bromonicotinic acid.

Start: Unwanted
2-Amino-6-bromonicotinic acid

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Rinse Empty Container

Work in Chemical Fume Hood

Transfer Solid Waste to
Labeled Hazardous Waste Container

Seal and Securely Store
Hazardous Waste Container

Collect First Rinseate as
Hazardous Waste

Arrange for Professional Disposal
(EHS/Contractor)

End: Proper Disposal
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Click to download full resolution via product page

Caption: Disposal workflow for 2-Amino-6-bromonicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. assets.thermofisher.com [assets.thermofisher.com]

2. fishersci.com [fishersci.com]

3. angenechemical.com [angenechemical.com]

4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

6. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Safe Disposal of 2-Amino-6-bromonicotinic Acid: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b570901#2-amino-6-bromonicotinic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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